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Compound of Interest

Compound Name: HBED-CC-tris(tert-butyl ester)

Cat. No.: B8249201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The bifunctional chelator, N,N'-bis[2-hydroxy-5-(carboxyethyl)benzyl]ethylenediamine-N,N'-

diacetic acid (HBED-CC), is a valuable tool in the development of radiopharmaceuticals,

particularly for labeling with Gallium-68 (⁶⁸Ga) for positron emission tomography (PET)

imaging. Its derivative, HBED-CC-tris(tert-butyl ester), serves as a protected precursor that

allows for regioselective conjugation to biomolecules. This document provides a detailed

experimental protocol for the bioconjugation of HBED-CC-tris(tert-butyl ester) to primary

amines of biomolecules, such as antibodies or peptides. The protocol covers the essential

steps of deprotection, activation, conjugation, purification, and characterization of the resulting

bioconjugate.

Experimental Workflow Overview
The overall workflow for the bioconjugation of HBED-CC-tris(tert-butyl ester) involves several

key stages, from the preparation of the chelator to the final characterization of the purified

bioconjugate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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